Cas no 53903-51-8 (4-Chloro-2-(trifluoromethyl)phenol)

• Product Name: 4-Chloro-2-(trifluoromethyl)phenol
• CAS No: 53903-51-8
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• MDL: MFCD00060673
• CID: 1032409
• PubChem ID: 12918151
• Update Time: 2025-06-09

4-Chloro-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethyl)phenol
• 4-Chloro-2-trifluoromethylphenol
• 4-Chloro-2-trifluoromethyl-phenol
• LogP
• phenol, 4-chloro-2-(trifluoromethyl)-
• LUYVFIYUQPJQOJ-UHFFFAOYSA-N
• CM11703
• AS05475
• MB00505
• AK122189
• AM807379
• AB0042782
• ST2405703
• TL80074135
• Z0673
• Z1592024516
• DA-18150
• AKOS009327542
• A7829
• DTXSID30512929
• CS-W022136
• MFCD00060673
• 53903-51-8
• EN300-126482
• Z384970696
• DS-6580
• SCHEMBL1116804
• SY103010
• DTXCID40463736

• MDL： MFCD00060673
• Inchi： 1S/C7H4ClF3O/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3,12H
• InChI Key： LUYVFIYUQPJQOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 195.99032
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 189.0±35.0 ºC (760 Torr),
• Flash Point: 68.1±25.9 ºC,
• Refractive Index: 1.482
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 20.23
• Vapor Pressure: No data available

4-Chloro-2-(trifluoromethyl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Chloro-2-(trifluoromethyl)phenol

Comprehensive Overview of 4-Chloro-2-(trifluoromethyl)phenol (CAS No. 53903-51-8)

4-Chloro-2-(trifluoromethyl)phenol, with the CAS number 53903-51-8, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorine atom and a trifluoromethyl group attached to a phenolic ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 4-Chloro-2-(trifluoromethyl)phenol is C₈H₅ClF₃O, and its molecular weight is approximately 209.57 g/mol. The compound is a white to off-white crystalline solid at room temperature and is sparingly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for use in various chemical reactions and formulations.

In terms of its chemical reactivity, 4-Chloro-2-(trifluoromethyl)phenol exhibits notable stability under standard conditions. However, it can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the phenolic hydroxyl group can participate in nucleophilic substitution reactions, esterification, and ether formation. The trifluoromethyl group, known for its electron-withdrawing effect, can influence the reactivity and stability of the molecule in different environments.

The biological activity of 4-Chloro-2-(trifluoromethyl)phenol has been the subject of extensive research. Studies have shown that this compound possesses antimicrobial properties, making it a potential candidate for use in disinfectants and preservatives. Additionally, its ability to modulate enzyme activity has been explored in the context of drug discovery and development. For example, recent research has demonstrated that 4-Chloro-2-(trifluoromethyl)phenol can inhibit certain enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders.

In the pharmaceutical industry, 4-Chloro-2-(trifluoromethyl)phenol has been investigated as a lead compound for developing new drugs. Its unique structure allows for the introduction of various functional groups through chemical modifications, which can enhance its pharmacological properties. For instance, derivatives of this compound have shown promise in preclinical studies for their potential to treat cancer and neurodegenerative diseases.

The environmental impact of 4-Chloro-2-(trifluoromethyl)phenol is also an important consideration. While it is not classified as a hazardous substance under current regulations, its persistence and potential bioaccumulation in aquatic environments have been studied. Researchers are working to develop more sustainable synthesis methods and to understand the long-term effects of this compound on ecosystems.

In conclusion, 4-Chloro-2-(trifluoromethyl)phenol (CAS No. 53903-51-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure provides a foundation for further exploration and development in various fields. As research continues to advance, it is likely that new uses and insights into the properties of this compound will emerge.